Fluorescence Quantum Yield Advantage Over TAMRA
The rhodamine 6G fluorophore core of 5-CR6G SE exhibits a fluorescence quantum yield (Φ) of 0.95 in aqueous solution, as measured for the structurally identical 5-CR6G maleimide derivative . In contrast, the widely used alternative 5-TAMRA succinimidyl ester (5-TAMRA SE; CAS 150810-68-7) has a reported quantum yield of 0.1 under comparable conditions . This represents an approximately 9.5-fold difference in photon output per absorbed photon. Extinction coefficient data are comparable (5-CR6G SE: 94,000 cm⁻¹M⁻¹ vs. 5-TAMRA SE: 95,000 cm⁻¹M⁻¹), indicating that the brightness advantage is driven predominantly by the quantum yield differential .
Φ = 0.95
Φ = 0.10
| Evidence Dimension | Fluorescence quantum yield (Φ) |
|---|---|
| Target Compound Data | Φ = 0.95 (5-CR6G maleimide; same fluorophore core) |
| Comparator Or Baseline | 5-TAMRA SE: Φ = 0.1 (Tocris, R&D Systems) |
| Quantified Difference | ~9.5-fold higher quantum yield for 5-CR6G SE |
| Conditions | Aqueous solution; fluorophore core measurement (AAT Bioquest for 5-CR6G maleimide; Tocris for 5-TAMRA NHS) |
Why This Matters
A 9.5-fold quantum yield advantage translates directly into higher detection sensitivity at equivalent labeling density, enabling lower sample consumption or reduced exposure times in imaging and flow cytometry.
